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Compound of Interest

Compound Name: Lithium propionate

Cat. No.: B1261151 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lithium propionate (CH₃CH₂COOLi) is an organic lithium salt with applications in various

fields, including as a potential therapeutic agent and as a component in battery technology.[1]

This document provides a detailed experimental protocol for the synthesis of lithium
propionate via the neutralization of propionic acid with a lithium base. Two common and

effective methods are presented: one using lithium hydroxide and the other using lithium

carbonate.

Chemical and Physical Properties

A summary of the key physical and chemical properties of lithium propionate is provided

below for reference.
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Property Value Source

Molecular Formula C₃H₅LiO₂ [2][3]

Molar Mass 80.011 g/mol [2][3]

Melting Point 333.6 °C [2]

Solubility in Water 66.4 g/100 g at 14 °C [2]

Solubility in Ethanol (95%) 5.1 g/100 g at 14 °C [2]

Experimental Protocols
Two primary methods for the synthesis of lithium propionate are detailed below.

Method 1: Synthesis from Propionic Acid and Lithium
Hydroxide
This method involves the direct neutralization of propionic acid with lithium hydroxide, yielding

lithium propionate and water as the only byproduct.[4]

Reaction: CH₃CH₂COOH + LiOH → CH₃CH₂COOLi + H₂O

Materials and Equipment:

Propionic acid (C₃H₆O₂)

Lithium hydroxide monohydrate (LiOH·H₂O)

Deionized water

Magnetic stirrer with heating plate

Round-bottom flask

Condenser

Beakers and graduated cylinders
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pH meter or pH indicator strips

Rotary evaporator

Drying oven

Procedure:

Reactant Preparation: In a round-bottom flask, dissolve a specific molar amount of lithium

hydroxide monohydrate in deionized water with stirring.

Reaction: Slowly add an equimolar amount of propionic acid to the lithium hydroxide solution

while stirring continuously. The reaction is exothermic, so the addition should be controlled to

manage the temperature.

Neutralization: Monitor the pH of the reaction mixture. Continue adding propionic acid

dropwise until the pH of the solution reaches 7 (neutral).

Heating and Reflux: Attach a condenser to the flask and heat the mixture to reflux for 1-2

hours to ensure the reaction goes to completion.

Solvent Removal: After reflux, remove the solvent (water) using a rotary evaporator under

reduced pressure.

Drying: The resulting solid lithium propionate is then collected and dried in an oven at a

temperature below its melting point (e.g., 100-120 °C) to remove any residual water.

Characterization: The final product can be characterized by techniques such as FTIR, NMR,

and melting point determination to confirm its identity and purity.

Stoichiometry Example:
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Reactant
Molar Mass ( g/mol
)

Moles Mass (g)

Propionic Acid 74.08 0.1 7.41

Lithium Hydroxide

Monohydrate
41.96 0.1 4.20

Expected Product

Lithium Propionate 80.01 0.1 8.00

Method 2: Synthesis from Propionic Acid and Lithium
Carbonate
This method utilizes lithium carbonate as the base. The reaction produces lithium propionate,

water, and carbon dioxide gas.[5]

Reaction: 2CH₃CH₂COOH + Li₂CO₃ → 2CH₃CH₂COOLi + H₂O + CO₂

Materials and Equipment:

Propionic acid (C₃H₆O₂)

Lithium carbonate (Li₂CO₃)

Deionized water

Magnetic stirrer with heating plate

Round-bottom flask with a gas outlet

Condenser

Beakers and graduated cylinders

Rotary evaporator

Drying oven
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Procedure:

Reactant Preparation: In a round-bottom flask, suspend a specific molar amount of lithium

carbonate in deionized water.

Reaction: Slowly add a stoichiometric amount (2 moles of propionic acid per mole of lithium

carbonate) of propionic acid to the lithium carbonate suspension with vigorous stirring.

Effervescence (release of CO₂ gas) will be observed. The addition should be slow to control

the foaming.

Completion of Reaction: After the initial effervescence subsides, gently heat the mixture to

ensure the complete reaction of the lithium carbonate. The disappearance of the solid lithium

carbonate indicates the reaction is nearing completion.

Heating: Continue heating the solution for another 1-2 hours to drive the reaction to

completion and remove dissolved CO₂.

Solvent Removal: Remove the water using a rotary evaporator.

Drying: Dry the resulting solid lithium propionate in an oven.

Characterization: Characterize the product to confirm its identity and purity.

Stoichiometry Example:

Reactant
Molar Mass ( g/mol
)

Moles Mass (g)

Propionic Acid 74.08 0.2 14.82

Lithium Carbonate 73.89 0.1 7.39

Expected Product

Lithium Propionate 80.01 0.2 16.00

Visualizations
Chemical Reaction Diagram
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Caption: Reaction of propionic acid and lithium hydroxide.

Experimental Workflow
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1. Dissolve Lithium Base in Water

2. Add Propionic Acid

3. Heat and Reflux

4. Remove Solvent (Rotary Evaporation)

5. Dry the Product

6. Characterize Lithium Propionate

Click to download full resolution via product page

Caption: Synthesis workflow for lithium propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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